Cas no 100888-40-2 (n-Tetradecylboronic acid)

• Product Name: n-Tetradecylboronic acid
• CAS No: 100888-40-2
• MF: C₁₄H₃₁BO₂
• MW: 242.205744981766
• CID: 91209
• PubChem ID: 3528229
• Update Time: 2025-04-18

n-Tetradecylboronic acid Chemical and Physical Properties

Names and Identifiers

• n-Tetradecylboronic acid
• Myristylboronic acid~n-Tetradecaneboronic acid
• tetradecylboronic acid
• 1-TETRADECYLBORONIC ACID
• Boronic acid,B-tetradecyl
• Dihydroxy-tetradecyl-boran
• dihydroxy-tetradecyl-borane
• Tetradecylboronsaeure
• Tetradecylborsaeure
• Myristylboronic acid
• Boronic acid, B-tetradecyl-
• n-Tetradecylboronicacid
• MFCD00093676
• CS-0175909
• FT-0642435
• MCUAMUGSKSODIJ-UHFFFAOYSA-N
• TETRADECANEBORONIC ACID
• AKOS015909263
• SCHEMBL493633
• TetradecylboronicAcid
• 100888-40-2
• Boronic acid,B-tetradecyl-
• DTXSID80393346
• G67716

• MDL： MFCD00093676
• Inchi： 1S/C14H31BO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h16-17H,2-14H2,1H3
• InChI Key： MCUAMUGSKSODIJ-UHFFFAOYSA-N
• SMILES： OB(CCCCCCCCCCCCCC)O
• BRN： 1757986

Computed Properties

• Exact Mass: 242.24200
• Monoisotopic Mass: 242.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 0.9±0.1 g/cm3
• Melting Point: 74-76°C (dec.)
• Boiling Point: 360.9±25.0 °C at 760 mmHg
• Flash Point: 172.1±23.2 °C
• Refractive Index: 1.443
• PSA: 40.46000
• LogP: 4.16030
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

n-Tetradecylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)